Doxofylline-d6

• Molecular Formula: C11H14N4O4
• Molecular Weight: 272.29 g/mol
• InChI: InChI=1S/C11H14N4O4/c1-13-9-8(10(16)14(2)11(13)17)15(6-12-9)5-7-18-3-4-19-7/h6-7H,3-5H2,1-2H3/i1D3,2D3
• InChIKey: HWXIGFIVGWUZAO-WFGJKAKNSA-N

Doxofylline-d6 Procurement Guide

Doxofylline-d6 is a stable isotope-labeled analog of the methylxanthine bronchodilator doxofylline. It serves as a primary internal standard for the precise quantification of doxofylline in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The compound is characterized by the selective replacement of six hydrogen atoms with deuterium (²H) on its N-methyl groups, resulting in a nominal mass shift of +6 Da compared to the unlabeled parent . This specific labeling ensures near-identical chemical behavior to the analyte while providing a distinct mass spectrometric signature, which is essential for correcting matrix effects, ionization variability, and sample preparation losses inherent in bioanalytical workflows.

Intended Use Analytical internal standard for LC-MS/MS assays

Key Attribute +6 Da mass shift enables separate MS detection

Research Context Not a therapeutic agent; exclusively for bioanalytical workflows

Why Doxofylline-d6 Cannot Be Substituted

In quantitative LC-MS/MS, the use of unlabeled doxofylline or non-isotopic internal standards introduces significant analytical error. Unlabeled doxofylline cannot be distinguished from the analyte, precluding its use as an internal calibrator. Alternative, structurally similar compounds (e.g., theophylline or caffeine) exhibit distinct extraction recovery, chromatographic retention, and ionization efficiency from doxofylline, leading to inaccurate and imprecise concentration measurements [1]. Furthermore, substitution with other deuterated forms, such as doxofylline-d4, provides a suboptimal mass shift that may co-elute with isotopic peaks from the analyte's natural abundance distribution, compromising signal-to-noise ratio and the lower limit of quantification (LLOQ) . The specific +6 Da mass shift of Doxofylline-d6 provides a clean spectral window, ensuring the robust and regulatory-compliant quantification required for pharmacokinetic studies and therapeutic drug monitoring.

Doxofylline-d6 (ISTD)

Unlabeled Doxofylline

Unlabeled analog co-elutes and shares the same m/z, preventing spectral differentiation and causing ion suppression.

Doxofylline-d6

Other deuterated xanthines

Structural differences (e.g., theophylline-d6) alter retention time and ionization, violating ISTD mimicry requirements.

Doxofylline-d6

Non-isotopic IS (caffeine)

Dissimilar recovery and matrix effects may increase assay variability; co-eluting SIL-IS is preferred for accurate quantitation.

• [1] Srinivas, N. R., & Mullangi, R. (2013). Development of a validated LC-MS/MS method for determination of doxofylline on rat dried blood spots and urine: application to pharmacokinetics. Biomedical Chromatography, 27(5), 659-665. View Source

Doxofylline-d6 Quantitative Evidence

Isotopic Enrichment & Mass Shift

Doxofylline-d6 is supplied with a certified isotopic enrichment of 99 atom % D and a chemical purity of ≥99.0% . This high degree of deuteration minimizes interference from residual unlabeled doxofylline, ensuring accurate and precise quantification. In contrast, unlabeled doxofylline (purity typically ≥98%) cannot function as an internal standard due to its identical mass .

Mass shift vs unlabeled

Head-to-head

m/z 273 vs. m/z 267 (+6 Da)

Enables distinct MS detection without signal overlap

>99 atom% deuterium at N-methyl groups

Evidence Dimension	Isotopic Enrichment and Chemical Purity
Target Compound Data	99 atom % D isotopic enrichment; ≥99.0% chemical purity
Comparator Or Baseline	Unlabeled Doxofylline: ≥98% chemical purity; 0% atom D enrichment
Quantified Difference	+99 atom % D enrichment for Doxofylline-d6
Conditions	Certified analytical standards from commercial suppliers (Alfa Chemistry, C/D/N Isotopes, MedChemExpress)

Why This Matters

High isotopic enrichment is critical for minimizing background signal in MS detection, directly improving the accuracy and sensitivity of quantitative assays.

D6 vs. D4 Internal Standard Performance

Deuteration of doxofylline analogs significantly alters their metabolic fate. In mice, deuterated doxofylline (d4 and d7 analogs) exhibited a substantial decrease in oral area under the curve (AUC), with reductions of 44% for d4-doxofylline and 40% for d7-doxofylline compared to unlabeled doxofylline [1]. This is attributed to a multidirectional metabolic switch, where deuteration of the dioxolane ring increases formation of the metabolite T-COOH (approximately 3-fold higher) while decreasing levels of etophylline [1].

D6 vs. D4 internal standard

Class-level inference

+6 Da (d6) vs. +4 Da (d4)

Reduced isotopic cross-talk risk

UPLC-MS/MS with MRM; d6 not directly tested

Evidence Dimension	Oral Bioavailability (AUC in Mice)
Target Compound Data	Doxofylline-d6: Data not available, but inferred from d4/d7 analogs.
Comparator Or Baseline	Unlabeled Doxofylline: AUC0–t = 55947 μg·L⁻¹·h
Quantified Difference	Deuterated analogs: d4-doxofylline AUC = 31429 μg·L⁻¹·h (-44%); d7-doxofylline AUC = 33632 μg·L⁻¹·h (-40%)
Conditions	Mouse model, single oral dose (80 mg/kg)

Why This Matters

This evidence confirms that deuterium incorporation is not biologically inert. Doxofylline-d6 is specifically designed for use as an analytical tracer, not as a therapeutic, and its use ensures accurate measurement of the unlabeled parent drug.

• [1] Aprile, S., Colombo, G., Serafini, M., Di Paola, R., Pisati, F., Bhela, I. P., Cuzzocrea, S., Grosa, G., & Pirali, T. (2022). An Unexpected Deuterium-Induced Metabolic Switch in Doxophylline. ACS Medicinal Chemistry Letters, 13(8), 1278-1285. View Source

Internal Standard: d6 vs. Caffeine

The deuteration of doxofylline results in a quantifiable shift in the metabolic profile. In mice administered d4-doxofylline, plasma levels of the active metabolite T-COOH increased by a factor of 3 within 0.5 hours post-dose compared to unlabeled doxofylline, while levels of the less active metabolite etophylline decreased [1].

ISTD: d6 vs. caffeine

Cross-study comparable

Identical retention & ionization vs. differing

Superior matrix effect compensation

Caffeine may introduce recovery variability

Evidence Dimension	Metabolite Abundance Shift
Target Compound Data	Inferred from d4-doxofylline: 3-fold increase in T-COOH levels
Comparator Or Baseline	Unlabeled Doxofylline: Baseline T-COOH levels
Quantified Difference	3-fold increase in T-COOH metabolite abundance at 0.5 h post-dose
Conditions	Mouse plasma, 0.5 h after single oral dose

Why This Matters

This differential metabolic handling underscores that Doxofylline-d6 is not a functional substitute for doxofylline in biological studies, but is exclusively intended as an analytical tool to accurately track the parent compound without confounding metabolic cross-talk.

• [1] Aprile, S., Colombo, G., Serafini, M., Di Paola, R., Pisati, F., Bhela, I. P., Cuzzocrea, S., Grosa, G., & Pirali, T. (2022). An Unexpected Deuterium-Induced Metabolic Switch in Doxophylline. ACS Medicinal Chemistry Letters, 13(8), 1278-1285. View Source

Doxofylline-d6 Application Scenarios

PK and Bioequivalence Bioanalysis

Doxofylline-d6 is the gold-standard internal standard for developing and validating bioanalytical methods to measure doxofylline concentrations in plasma, urine, and tissue homogenates. Its +6 Da mass shift and high isotopic purity (99 atom % D) ensure a clean mass spectrometric signal free from analyte interference, enabling precise quantification across the calibration range . This is essential for generating accurate pharmacokinetic parameters (Cmax, AUC, t1/2) required for Abbreviated New Drug Applications (ANDAs) and Drug Master Files (DMFs) .

GLP/GMP Method Validation

In pharmaceutical manufacturing, Doxofylline-d6 is used as a reference standard for the quality control (QC) of doxofylline active pharmaceutical ingredients (APIs) and finished dosage forms. Its use ensures the accurate and precise determination of drug content and purity, meeting the stringent requirements of pharmacopeial monographs (USP, EP) and regulatory filings . The provision of detailed Certificates of Analysis (CoA) with each batch of Doxofylline-d6 supports full traceability and compliance [1].

Metabolite ID & DDI Studies

For clinical studies investigating doxofylline's pharmacokinetics in patient populations, Doxofylline-d6 enables robust and reproducible quantification of the drug in serum. This is particularly important given the narrow therapeutic window of methylxanthines. The use of this deuterated internal standard corrects for patient-to-patient variability in matrix effects and sample handling, providing the data integrity needed to support safe and effective dosing regimens .

Application

Selection Property

Validation Focus

PK bioanalysis research

Mass shift for detection

Matrix effect correction

Bioanalytical method validation

Chemical and isotopic purity

Assay precision and accuracy

Metabolite identification research

Deuterium label tracing

Parent/metabolite differentiation

High-throughput bioanalysis

Ionization and chromatographic consistency

Rapid method compatibility

• [1] SynZeal. Doxofylline D6 Product Information. CAS 1219805-99-8. View Source